Cas no 887347-51-5 (N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 887347-51-5
• MF: C₁₅H₁₆N₆O₂S
• MW: 344.391540527344
• CID: 5437954
• PubChem ID: 16451579
• Update Time: 2025-07-09

N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS002250536
• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide
• 887347-51-5
• F3090-2254
• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}propanamide
• STL023101
• N-(5-methyl-1,2-oxazol-3-yl)-2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanylpropanamide
• AKOS016247796
• N-(5-methylisoxazol-3-yl)-2-((1-(p-tolyl)-1H-tetrazol-5-yl)thio)propanamide
• N-(5-Methyl-3-isoxazolyl)-2-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]thio]propanamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C15H16N6O2S/c1-9-4-6-12(7-5-9)21-15(17-19-20-21)24-11(3)14(22)16-13-8-10(2)23-18-13/h4-8,11H,1-3H3,(H,16,18,22)
• InChI Key： QEQXAXYCSNMODZ-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)C(SC1N(C2=CC=C(C)C=C2)N=NN=1)C

Computed Properties

• Exact Mass: 344.10554495g/mol
• Monoisotopic Mass: 344.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.46±0.70(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-51-5)

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide, identified by its CAS No. 887347-51-5, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a 1,2-oxazole ring, a tetrazole moiety, and a propanamide backbone, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which may enable interactions with various biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide has surged due to their potential in addressing unmet medical needs. The tetrazole ring, a key component of this molecule, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic has made it a focal point in the development of enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapies.

The synthesis of CAS No. 887347-51-5 involves multi-step organic reactions, with careful optimization to ensure high yield and purity. The presence of the sulfanyl linker in the structure enhances its ability to form stable interactions with biological macromolecules, a feature that is increasingly sought after in the design of small-molecule therapeutics. This compound’s potential as a lead compound in drug discovery is further supported by its favorable physicochemical properties, such as moderate lipophilicity and molecular weight, which are critical for bioavailability.

From an industrial perspective, N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide represents a valuable intermediate in the synthesis of more complex molecules. Its oxazole and tetrazole functionalities are frequently employed in the construction of agrochemicals and pharmaceuticals, reflecting broader market trends toward sustainable and efficient chemical processes. The compound’s stability under various conditions also makes it suitable for scalable production, a key consideration for manufacturers.

In the context of AI-driven drug discovery, CAS No. 887347-51-5 has been the subject of computational studies aimed at predicting its binding affinities and pharmacokinetic profiles. These efforts are part of a larger movement to accelerate the identification of promising candidates using machine learning and molecular docking techniques. Such approaches are particularly relevant given the growing emphasis on reducing the time and cost associated with traditional drug development pipelines.

Environmental and regulatory considerations also play a role in the application of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide. As the chemical industry shifts toward greener alternatives, the compound’s potential for low-toxicity and biodegradability is being evaluated. This aligns with global initiatives to promote sustainable chemistry and reduce the environmental footprint of synthetic processes.

In summary, N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-51-5) is a multifaceted compound with significant promise in both academic and industrial settings. Its unique structural features, combined with emerging technologies like AI-assisted research, position it as a compelling subject for future studies. As the scientific community continues to explore its potential, this compound may well become a cornerstone in the next generation of therapeutic and agrochemical innovations.